Cas no 40570-74-9 (1-(4-isoquinolinyl)-Ethanone)

• Product Name: 1-(4-isoquinolinyl)-Ethanone
• CAS No: 40570-74-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1112118
• PubChem ID: 13227324
• Update Time: 2025-05-22

1-(4-isoquinolinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-isoquinolinyl)-Ethanone
• 4-Acetylisoquinoline
• 1-(Isoquinolin-4-yl)ethanone
• 1-isoquinolin-4-ylethanone
• 1-[4]Isochinolyl-aethanon
• 1-[4]isoquinolyl-ethanone
• 4-Acetyl-isochinolin
• AG-C-78349
• AGN-PC-00LKNA
• CTK1D4457
• Ethanone, 1-(4-isoquinolinyl)-
• RP02668
• SureCN8966381
• SCHEMBL8966381
• 40570-74-9
• DTXSID70530147
• J-503561
• AKOS013253954
• MFCD10699236
• XLJRDBSCZSXFNM-UHFFFAOYSA-N
• 1-(Isoquinolin-4-yl)ethan-1-one
• 1-(4-Isoquinolyl)ethanone
• G66038
• SY365154

• MDL： MFCD10699236
• Inchi： 1S/C11H9NO/c1-8(13)11-7-12-6-9-4-2-3-5-10(9)11/h2-7H,1H3
• InChI Key： XLJRDBSCZSXFNM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Melting Point: 70-72℃
• Boiling Point: 179℃/22mm

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(4-isoquinolinyl)-Ethanone

Compound CAS No. 40570-74-9: 1-(4-Isoquinolinyl)ethanone

1-(4-Isoquinolinyl)ethanone, also known by its CAS registry number CAS No. 40570-74-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The isoquinoline skeleton, a heterocyclic aromatic system, has been extensively studied due to its potential applications in drug discovery and development.

The molecular structure of 1-(4-Isoquinolinyl)ethanone consists of an isoquinoline ring system with a ketone group attached at the para position of the nitrogen atom. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to enhance yield and purity.

One of the most promising aspects of CAS No. 40570-74-9 is its potential as a building block in medicinal chemistry. Isoquinoline derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. For instance, researchers have investigated the ability of 1-(4-Isoquinolinyl)ethanone to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, CAS No. 40570-74-9 has also been studied for its role in materials science. The isoquinoline moiety is known to form stable coordination complexes with transition metals, which can be exploited in catalysis and sensor technologies. Recent advancements in this area have demonstrated the potential of 1-(4-Isoquinolinyl)ethanone-based metal complexes as highly efficient catalysts for organic transformations, such as C-C bond formation and oxidation reactions.

The synthesis and characterization of CAS No. 40570-74-9 have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm the molecular structure and purity of the compound. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic properties and reactivity of 1-(4-Isoquinolinyl)ethanone, which are critical for understanding its behavior in various chemical reactions.

From an environmental perspective, the ecological impact of CAS No. 40570-74-9 has also been a topic of interest. Studies have assessed the biodegradability and toxicity of this compound under different conditions, with results indicating that it exhibits low toxicity to aquatic organisms at environmentally relevant concentrations. These findings are particularly important for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, CAS No. 40570-74-9, or 1-(4-Isoquinolinyl)ethanone, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advances in synthesis and characterization techniques, position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in shaping future innovations in chemistry and pharmacology.